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Compound of Interest

Compound Name: 2-Phenyl-2-imidazoline

Cat. No.: B1199978

Technical Support Center: 2-Phenyl-2-
Imidazoline

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe handling and storage of 2-Phenyl-2-imidazoline.

Frequently Asked Questions (FAQSs)
Q1: What is 2-Phenyl-2-imidazoline and what are its primary applications in research?

Al: 2-Phenyl-2-imidazoline, with CAS number 936-49-2, is an off-white powder.[1] It is
primarily used in industrial and scientific research.[2] Key applications include its use as a
crosslinker for epoxy powder coatings, an accelerator for dicyandiamide, epoxy/polyester
hybrids, and epoxy-phenolic powder coatings.[1] It also serves as a catalyst for N-arylation of
indoles and epoxy-carbonyl reactions.[3]

Q2: What are the main hazards associated with 2-Phenyl-2-imidazoline?
A2: 2-Phenyl-2-imidazoline is classified with several hazard statements:
o Harmful if swallowed (H302).[2][3][4][5][6]

o Causes skin irritation (H315).[2][3][4][5][6]
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o Causes serious eye damage or irritation (H318/H319).[2][3][4][6]

e May cause respiratory irritation (H335).[4][5][6]

» Very toxic to aquatic life with long-lasting effects (H410/H411).[2][3][4][7]
Q3: What are the proper storage conditions for 2-Phenyl-2-imidazoline?

A3: Store 2-Phenyl-2-imidazoline in a tightly closed container in a cool, dry, and well-
ventilated area.[1][4][7][8] It should be stored away from incompatible substances such as
strong oxidizing agents.[8]

Q4: What personal protective equipment (PPE) should be worn when handling this compound?

A4: When handling 2-Phenyl-2-imidazoline, it is crucial to wear appropriate personal
protective equipment. This includes:

o Eye/Face Protection: Safety glasses with side-shields, tightly fitting safety goggles, or a face
shield are necessary.[2][4][7][8]

o Skin Protection: Wear impervious clothing and protective gloves.[2][4][7][8] Gloves should be
inspected before use and disposed of properly after.[4][7]

» Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[4][8] In some cases, a
full-face respirator may be required.[2]

Troubleshooting Guides
Issue: Accidental Skin or Eye Contact
Solution:

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[8] Seek medical attention if irritation develops or
persists.[8]
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[8] Remove contact lenses if present and
easy to do.[2][4] Seek immediate medical attention.[2][8]

Issue: Inhalation of Dust

Solution:

Move the affected person to fresh air immediately.[4][8]

If the person is not breathing, give artificial respiration.[4][8]

If breathing is difficult, provide oxygen.[8]

Seek medical attention if a cough or other symptoms appear.[8]

Issue: Accidental Ingestion

Solution:

Do NOT induce vomiting.[6]

If the person is conscious, rinse their mouth with water.[2][4][7][8]

Never give anything by mouth to an unconscious person.[4][7][8]

Seek immediate medical attention.[8]
Issue: Small Spill of 2-Phenyl-2-imidazoline Powder

Solution:

Ensure adequate ventilation and wear appropriate PPE.[4][8]

Avoid generating dust.[4][8]

Vacuum or sweep up the material.[3]

Place the collected material into a suitable, closed container for disposal.[4][8]
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o Wash the spill area thoroughly.

Data Presentation

Physical and Chemical Properties

Property

Value

Appearance

Light yellow crystals or off-white powder[1][8]

Molecular Formula

CoH10N2[1][8]

Molecular Weight 146.19 g/mol [4][8]
Melting Point 94 - 102 °C[1][6][8]
Boiling Point 188 °C[6]

Flash Point 201 °C (393.8 °F)[3][6][8]
Solubility Soluble in alcohols[8]

Exposure Control and Personal Protection

Exposure Control

Recommendation

Engineering Controls

Use in a well-ventilated area.[8] Facilities should
be equipped with an eyewash station and a

safety shower.[8]

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles.[2][8]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[2][8]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are

exceeded or irritation is experienced.[4][8]

Experimental Protocols
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While specific, detailed experimental protocols are proprietary and depend on the exact
research context, a general methodology for using 2-Phenyl-2-imidazoline as a catalyst or
accelerator in a reaction is outlined below.

General Protocol for Use as a Catalyst/Accelerator

e Preparation:
o Work in a well-ventilated fume hood.
o Don all required PPE, including safety glasses, lab coat, and appropriate gloves.
o Ensure all glassware is clean and dry.

» Reaction Setup:

o Under an inert atmosphere (e.g., nitrogen or argon), add the reactants and solvent to the
reaction vessel.

o Weigh the required amount of 2-Phenyl-2-imidazoline in a separate, clean container.
o Add the 2-Phenyl-2-imidazoline to the reaction mixture with stirring.
e Reaction:
o Heat the reaction mixture to the desired temperature as specified in your specific protocol.

o Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC,
HPLC).

e Work-up and Purification:
o Once the reaction is complete, cool the mixture to room temperature.
o Quench the reaction if necessary, following your specific protocol.

o Extract the product and purify it using standard laboratory techniques such as
crystallization or chromatography.
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» Waste Disposal:

o Dispose of all chemical waste, including any unused 2-Phenyl-2-imidazoline and
contaminated materials, according to institutional and local regulations.[4]

Visualizations

Response Actions Follow-up
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Click to download full resolution via product page

Caption: Workflow for responding to a 2-Phenyl-2-imidazoline spill.
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Caption: Safe handling workflow for 2-Phenyl-2-imidazoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [safe handling and storage procedures for 2-Phenyl-2-
imidazoline]. BenchChem, [2025]. [Online PDF]. Available at:
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2-phenyl-2-imidazoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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